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Compound of Interest

Compound Name: C6HD4NO2

Cat. No.: B118739

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The requested chemical formula CeHD4NO:2 corresponds to a partially deuterated
nitrobenzene for which specific data is not readily available. This guide focuses on the closely
related and widely used fully deuterated analog, Nitrobenzene-ds (CeDsNO2), as a
representative deuterated nitrobenzene.

Core Physical and Chemical Properties

Nitrobenzene-ds is the deuterated form of nitrobenzene where all five hydrogen atoms on the
benzene ring have been replaced by deuterium.[1] It is primarily utilized as a solvent in Nuclear
Magnetic Resonance (NMR) spectroscopy and as an internal standard in various analytical
methods.[1][2]

Quantitative Data Summary

The physical and chemical properties of Nitrobenzene-ds are summarized in the table below.
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Property Value Reference
Molecular Formula CeDsNO2 [3]
Molecular Weight 128.14 g/mol [311415][6]
Appearance .Clef:lr, colorless to pale yellow 5171

liquid
Odor Bitter almond-like [8]
Density 1.253 g/mL at 25 °C [3]
Melting Point 6 °C [3]
Boiling Point 88 °C at 12 mmHg [31[7]

Refractive Index

n20/D 1.5498

[3]

Flash Point

88 °C (190.4 °F)

[3]

Isotopic Purity

99.5 atom % D

[3]

Solubility

Sparingly soluble in water;
miscible with most organic
solvents like diethyl ether,

benzene, and alcohol.

[8][°]

Octanol/Water Partition

Coefficient (logPoct/wat)

1.595

[6]

Experimental Protocols
Synthesis of Nitrobenzene (General Procedure)

This protocol describes the laboratory preparation of nitrobenzene. The synthesis of its

deuterated analog would involve the use of deuterated benzene as a starting material.

Materials:

e Benzene (or deuterated benzene)

e Concentrated nitric acid
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Concentrated sulfuric acid

Dilute sodium carbonate (Na=COs) solution

Anhydrous calcium chloride (CaClz2)

Round-bottomed flask

Reflux condenser

Separating funnel

Distillation apparatus

Procedure:

In a round-bottomed flask, carefully add 35 mL of concentrated nitric acid.[10]

Slowly add 40 mL of concentrated sulfuric acid to the nitric acid, keeping the mixture cool by
immersing the flask in cold water.[10] This mixture is known as the nitrating mixture.

Gradually add 29-30 mL of benzene to the nitrating mixture in small portions, ensuring the
temperature does not exceed 50-60°C.[10][11] The flask should be shaken after each
addition.

Attach a reflux condenser to the flask and heat the mixture in a water bath at 60°C for
approximately 45-60 minutes.[10][11]

After the reaction is complete, cool the flask and pour the contents into a beaker containing
cold water. The nitrobenzene will separate as a dense oily layer.

Transfer the mixture to a separating funnel and discard the upper aqueous layer.

Wash the nitrobenzene layer with water, followed by a dilute solution of sodium carbonate to
remove any acidic impurities, and then wash with water again.[9]

Dry the nitrobenzene using anhydrous calcium chloride.[9]
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 Purify the final product by distillation, collecting the fraction that boils at approximately 211°C
(for non-deuterated nitrobenzene).[9]

NMR Sample Preparation using a Deuterated Solvent

Deuterated solvents are essential in *H NMR spectroscopy to avoid large solvent signals that
would obscure the analyte's signals.[1] Modern NMR spectrometers also use the deuterium
signal for field-frequency locking to ensure spectral stability.[1]

Materials:

Analyte (solid or liquid)

Deuterated solvent (e.g., Nitrobenzene-ds)

NMR tube

Pipette

Vortex mixer (optional)

Procedure for a Solid Sample:

Weigh 5-25 mg of the solid sample for a typical *H NMR spectrum.[12]

Dissolve the sample in a small vial with approximately 0.6-0.7 mL of the deuterated solvent.
[12]

Transfer the solution to an NMR tube using a pipette.

Cap the NMR tube securely and mix the contents thoroughly.
Procedure for a Liquid Sample:

e Add 1-2 drops of the liquid analyte directly into the NMR tube.
e Add approximately 0.6-0.7 mL of the deuterated solvent.[1]

e Cap the tube and invert it several times to ensure the solution is homogeneous.[1]
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Biological Activity and Metabolism

Nitrobenzene is readily absorbed into the body through inhalation, oral, and dermal routes.[2]
Its toxicity is primarily attributed to its metabolites.[2] The metabolism of nitrobenzene can
proceed through two main pathways: reductive and oxidative.[2][13]

The reductive pathways are considered to produce the ultimate toxicants.[2] This process
occurs in the gastrointestinal tract by nitroreductase enzymes from gut microflora and also in
hepatic microsomes.[2] The key toxic effect is methemoglobinemia, caused by the redox
cycling of metabolites like nitrosobenzene and phenylhydroxylamine, which converts

hemoglobin to methemoglobin.[2]

Reductive Metabolic Pathway

The reductive pathway involves the reduction of the nitro group to an amino group, forming
aniline. This process goes through the intermediates nitrosobenzene and phenylhydroxylamine.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b118739?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Protocol_for_Using_Deuterated_Compounds_in_NMR_Spectroscopy_Application_Notes_for_Researchers.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp140-c3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1388468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1388468/
https://pubmed.ncbi.nlm.nih.gov/3311683/
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrobenzene-d5
https://www.chemeo.com/cid/19-391-7/Nitrobenzene-D5
https://www.chemeo.com/cid/19-391-7/Nitrobenzene-D5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7360620.htm
https://www.ncbi.nlm.nih.gov/books/NBK600867/
https://www.ncbi.nlm.nih.gov/books/NBK600867/
https://chemicalnote.com/nitrobenzene-laboratory-preparation-properties-and-uses/
http://www.rod.beavon.org.uk/nitrobenzene_prep.htm
https://www.youtube.com/watch?v=ovHFjtxo-D4
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://www.benchchem.com/product/b118739#c6hd4no2-physical-and-chemical-properties
https://www.benchchem.com/product/b118739#c6hd4no2-physical-and-chemical-properties
https://www.benchchem.com/product/b118739#c6hd4no2-physical-and-chemical-properties
https://www.benchchem.com/product/b118739#c6hd4no2-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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